Cas no 62935-24-4 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester)
62935-24-4 structure
Product Name:2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
CAS No:62935-24-4
MF:C8H9F5O2
MW:232.147880315781
CID:428637
PubChem ID:71381800
Update Time:2025-04-19
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
- 2-methylpropyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
- DTXSID60804223
- 62935-24-4
-
- Inchi: 1S/C8H9F5O2/c1-4(2)3-15-7(14)5(6(9)10)8(11,12)13/h4H,3H2,1-2H3
- InChI Key: NPGRJORYSSPGER-UHFFFAOYSA-N
- SMILES: FC(/C(=C(\F)/F)/C(=O)OCC(C)C)(F)F
Computed Properties
- Exact Mass: 232.05227
- Monoisotopic Mass: 232.05227034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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